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Compound of Interest

Compound Name: BIIB068

Cat. No.: B3025773 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with guidance on managing and preventing the precipitation of BIIB068 in

aqueous buffers during experiments.

Frequently Asked Questions (FAQs)
Q1: What is BIIB068?

A1: BIIB068 is a potent, selective, and reversible Bruton's tyrosine kinase (BTK) inhibitor.[1][2]

[3] It is an orally active compound investigated for its potential in treating autoimmune

diseases.[1][4] As an inhibitor of BTK, it plays a role in the signaling pathways of B cells and

myeloid cells.

Q2: What are the key properties of BIIB068?

A2: BIIB068 has an IC50 of 1 nM and a Kd of 0.3 nM for BTK, showing over 400-fold selectivity

for BTK compared to other kinases. Key chemical properties are summarized in the table

below.
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Property Value

Molecular Weight 435.24 g/mol

XLogP 2.73

Hydrogen Bond Donors 2

Hydrogen Bond Acceptors 8

Rotatable Bonds 9

Topological Polar Surface Area 97.2 Å²

Lipinski's Rule-of-Five 0 rules broken

Source: IUPHAR/BPS Guide to PHARMACOLOGY

Q3: How should I store BIIB068 stock solutions?

A3: Once prepared, it is recommended to aliquot your stock solution and store it to avoid

repeated freeze-thaw cycles. For long-term storage, store at -80°C (stable for up to 2 years) or

-20°C (stable for up to 1 year).

Troubleshooting Guide: Precipitation Issues
Q4: I observed precipitation when diluting my BIIB068 stock solution into an aqueous buffer.

What should I do?

A4: If you observe precipitation, you can try to redissolve the compound by gentle heating

and/or sonication. However, it is crucial to ensure that the temperature and sonication duration

do not affect the stability of BIIB068 or other components in your experimental system. The

primary goal should be to prevent precipitation from occurring in the first place.

Q5: How can I prevent BIIB068 from precipitating in my aqueous experimental buffer?

A5: Proactive measures are the most effective way to handle the limited aqueous solubility of

BIIB068. Here are some strategies:
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Prepare a high-concentration stock solution in an appropriate organic solvent. Dimethyl

sulfoxide (DMSO) is a common choice for creating stock solutions of hydrophobic

compounds.

Optimize the final concentration of the organic solvent in your aqueous buffer. While diluting

your stock solution, ensure the final concentration of the organic solvent (e.g., DMSO) is as

low as possible while still maintaining the solubility of BIIB068. It is important to have a

vehicle control with the same final concentration of the organic solvent in your experiments.

Consider using a formulation with solubilizing agents. For in vivo or certain in vitro

experiments, specific formulations can significantly enhance solubility.

Q6: What are some recommended solvent formulations for BIIB068?

A6: For achieving higher concentrations of BIIB068 in solution, particularly for in vivo studies,

several solvent systems have been reported to provide a clear solution at concentrations of at

least 2.08 mg/mL (4.78 mM).

Protocol Solvent Composition Achieved Solubility

1
10% DMSO, 40% PEG300,

5% Tween-80, 45% Saline
≥ 2.08 mg/mL

2
10% DMSO, 90% (20% SBE-

β-CD in Saline)
≥ 2.08 mg/mL

3 10% DMSO, 90% Corn Oil ≥ 2.08 mg/mL

Data sourced from MedchemExpress.com

Experimental Protocols & Workflows
General Workflow for Preparing BIIB068 Working
Solutions
To minimize the risk of precipitation, a systematic approach to preparing working solutions is

recommended. The following diagram illustrates a suggested workflow.
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Preparation of BIIB068 Working Solution

Start: Solid BIIB068

Prepare High-Concentration Stock
in 100% DMSO

Perform Serial Dilutions
in 100% DMSO (if needed)

Store aliquots at -20°C or -80°C

Dilute to Final Concentration
in Aqueous Buffer

Vortex Briefly

Check for Precipitation

Solution Ready for Experiment

No

Troubleshoot:
- Gentle Warming

- Sonication
- Re-evaluate Final Concentration

Yes

Click to download full resolution via product page

Caption: A recommended workflow for preparing BIIB068 solutions to minimize precipitation.
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BIIB068 Mechanism of Action: BTK Signaling Pathway
BIIB068 is a reversible inhibitor of Bruton's tyrosine kinase (BTK), a key enzyme in B-cell

receptor and Fc receptor signaling pathways. Understanding this pathway is crucial for

designing experiments and interpreting results.
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Caption: Simplified diagram of the BTK signaling pathway inhibited by BIIB068.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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